Cas no 2228662-85-7 (2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanenitrile)

2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanenitrile structure
2228662-85-7 structure
Product Name:2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanenitrile
CAS No:2228662-85-7
MF:C8H10N2O
MW:150.177801609039
CID:5807765
PubChem ID:165882444
Update Time:2023-12-27

2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanenitrile
    • EN300-1833664
    • 2228662-85-7
    • Inchi: 1S/C8H10N2O/c1-6-7(4-10-11-6)8(2,3)5-9/h4H,1-3H3
    • InChI Key: JRWASVHGECQVKG-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C=N1)C(C#N)(C)C

Computed Properties

  • Exact Mass: 150.079312947g/mol
  • Monoisotopic Mass: 150.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 49.8Ų

2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1833664-0.05g
2-methyl-2-(5-methyl-1,2-oxazol-4-yl)propanenitrile
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
EN300-1833664-5.0g
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EN300-1833664-10.0g
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Enamine
EN300-1833664-1g
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